Cas no 946220-56-0 (5-fluoro-2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 5-fluoro-2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 946220-56-0
• MF: C₂₁H₁₉FN₂O₄S₂
• MW: 446.514966249466
• CID: 5516987
• Update Time: 2025-10-22

5-fluoro-2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-fluoro-2-methoxy-N-[1,2,3,4-tetrahydro-1-(2-thienylcarbonyl)-7-quinolinyl]-
• 5-fluoro-2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

• Inchi： 1S/C21H19FN2O4S2/c1-28-18-9-7-15(22)12-20(18)30(26,27)23-16-8-6-14-4-2-10-24(17(14)13-16)21(25)19-5-3-11-29-19/h3,5-9,11-13,23H,2,4,10H2,1H3
• InChI Key： ZCNNWGSAWPGXQV-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(C2SC=CC=2)=O)(=O)=O)=CC(F)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5-fluoro-2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

Research Brief on 5-fluoro-2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS: 946220-56-0)

Recent studies on the compound 5-fluoro-2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS: 946220-56-0) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered attention due to its unique structural features and biological activity, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The compound's mechanism of action has been elucidated through a series of in vitro and in vivo studies. Research indicates that it acts as a potent inhibitor of carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. The presence of the thiophene-2-carbonyl moiety enhances its binding affinity to the active site of the enzyme, while the fluoro and methoxy substituents contribute to its metabolic stability and bioavailability.

One of the key findings from recent investigations is the compound's selectivity towards carbonic anhydrase IX (CA IX), a hypoxia-inducible enzyme overexpressed in many solid tumors. This selectivity makes it a potential therapeutic agent for targeting tumor microenvironments with minimal off-target effects. Preclinical studies have demonstrated significant antitumor efficacy in xenograft models, with marked reduction in tumor growth and angiogenesis.

In addition to its anticancer properties, 5-fluoro-2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide has shown promise in modulating inflammatory responses. It has been observed to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Further optimization of the compound's pharmacokinetic profile is underway, with efforts focused on improving its solubility and oral bioavailability. Structure-activity relationship (SAR) studies have identified key modifications that could enhance its therapeutic index while maintaining its inhibitory potency. These advancements position the compound as a viable candidate for clinical development.

In conclusion, 5-fluoro-2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide represents a significant breakthrough in the search for novel therapeutic agents. Its dual role in targeting both cancer and inflammation underscores its versatility and potential impact on patient care. Ongoing research will further delineate its clinical applicability and safety profile, paving the way for future drug development initiatives.